Cas no 1537789-15-3 (3-(1-benzylpyrrolidin-3-yl)oxyaniline)

• Product Name: 3-(1-benzylpyrrolidin-3-yl)oxyaniline
• CAS No: 1537789-15-3
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 6439763
• PubChem ID: 80752422
• Update Time: 2025-06-08

3-(1-benzylpyrrolidin-3-yl)oxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzylpyrrolidin-3-yl)oxyaniline
• 1537789-15-3
• AKOS019320404
• 3-[(1-benzylpyrrolidin-3-yl)oxy]aniline
• EN300-1296149

• Inchi： 1S/C17H20N2O/c18-15-7-4-8-16(11-15)20-17-9-10-19(13-17)12-14-5-2-1-3-6-14/h1-8,11,17H,9-10,12-13,18H2
• InChI Key： YGMITUMIZBUMBP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)C1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 268.157563266g/mol
• Monoisotopic Mass: 268.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-(1-benzylpyrrolidin-3-yl)oxyaniline

Professional Introduction to Compound with CAS No. 1537789-15-3 and Product Name: 3-(1-benzylpyrrolidin-3-yl)oxyaniline

The compound with the CAS number 1537789-15-3 and the product name 3-(1-benzylpyrrolidin-3-yl)oxyaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of 3-(1-benzylpyrrolidin-3-yl)oxyaniline incorporates a benzyl-substituted pyrrolidine moiety linked to an aniline derivative through an oxygen atom, forming a versatile pharmacophore that exhibits promising biological activities.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyrrolidine ring, a common motif in bioactive molecules, contributes to the compound's binding affinity and metabolic stability. Specifically, the presence of the benzyl group enhances lipophilicity, while the aniline moiety provides basicity and potential interactions with acidic residues in biological targets. These structural features make 3-(1-benzylpyrrolidin-3-yl)oxyaniline a compelling candidate for further investigation.

In the context of contemporary pharmaceutical research, 3-(1-benzylpyrrolidin-3-yl)oxyaniline has been explored for its potential in modulating various biological pathways. Studies have demonstrated its efficacy in inhibiting enzymes associated with inflammatory responses, making it a candidate for therapeutic applications in chronic inflammatory diseases. The oxygen bridge between the pyrrolidine and aniline units introduces rigidity to the molecule, which can improve its interactions with protein targets, thereby enhancing drug-like properties.

One of the most intriguing aspects of 3-(1-benzylpyrrolidin-3-yl)oxyaniline is its ability to cross the blood-brain barrier (BBB), a critical factor for central nervous system (CNS) drug discovery. The optimized lipophilicity and molecular weight of this compound facilitate its penetration into neural tissues, opening avenues for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that derivatives of this scaffold exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress.

The synthesis of 3-(1-benzylpyrrolidin-3-yl)oxyaniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core pyrrolidine-aniline scaffold efficiently. The benzyl group is introduced through palladium-catalyzed coupling reactions, while the oxygen linkage is formed via nucleophilic substitution or oxidation processes. These synthetic strategies highlight the compound's accessibility for further structural modifications and derivatization.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3-(1-benzylpyrrolidin-3-yl)oxyaniline with target proteins. Docking simulations have revealed that this compound interacts with key residues in enzyme active sites, suggesting its potential as an inhibitor or modulator. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are crucial for optimizing its pharmacological properties.

The pharmacokinetic profile of 3-(1-benzylpyrrolidin-3-yl)oxyaniline has been assessed through in vitro and in vivo experiments. These studies indicate that the compound exhibits favorable solubility and stability under physiological conditions, with moderate bioavailability following oral administration. Metabolic studies have identified primary pathways of biotransformation, including oxidative and conjugative processes, which are essential for understanding its safety profile and potential side effects.

In conclusion, 3-(1-benzylpyrrolidin-3-yl)oxyaniline (CAS No. 1537789-15-3) represents a promising lead compound in pharmaceutical research due to its unique structural features and biological activities. Its potential applications in treating inflammatory diseases and neurological disorders make it a valuable asset for drug discovery programs. Continued investigation into this compound will likely yield novel therapeutic agents with significant clinical benefits.